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Compound of Interest

Compound Name: Carnitine Chloride

Cat. No.: B196141

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carnitine chloride, the salt form of L-carnitine, is a quaternary ammonium compound essential
for cellular energy metabolism.[1] Synthesized endogenously from the amino acids lysine and
methionine, it plays a pivotal role in the transport of long-chain fatty acids across the inner
mitochondrial membrane, a critical step for their subsequent (3-oxidation and energy
production.[2][3] This document provides an in-depth overview of the biochemical
characteristics of carnitine chloride, tailored for researchers, scientists, and professionals in
drug development. It delves into its physicochemical properties, metabolic functions,
involvement in signaling pathways, and relevant experimental protocols.

Physicochemical Properties of Carnitine Chloride

A thorough understanding of the physicochemical properties of carnitine chloride is
fundamental for its application in research and drug development. These properties influence
its solubility, stability, and bioavailability.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b196141?utm_src=pdf-interest
https://www.benchchem.com/product/b196141?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2497990.htm
https://ffhdj.com/index.php/ffhd/article/download/417/1113/0
https://pubmed.ncbi.nlm.nih.gov/22012571/
https://www.benchchem.com/product/b196141?utm_src=pdf-body
https://www.benchchem.com/product/b196141?utm_src=pdf-body
https://www.benchchem.com/product/b196141?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C7H16CINO3 [4]
Molecular Weight 197.66 g/mol [4]
Appearance Crystalline solid

Melting Point 142 °C

Water Solubility Soluble

Stable under normal
Stability temperatures and pressures;

Hygroscopic

Core Metabolic Function: The Carnitine Shuttle

The primary and most well-understood function of carnitine is its role as a carrier molecule in
the transport of long-chain fatty acids from the cytoplasm into the mitochondrial matrix. This
process, known as the carnitine shuttle, is indispensable for fatty acid oxidation.

The shuttle involves a series of enzymatic steps:

» Activation of Fatty Acids: In the cytoplasm, long-chain fatty acids are first activated by
conversion to their coenzyme A (CoA) esters, a reaction catalyzed by acyl-CoA synthetase.

o Formation of Acylcarnitine: The acyl-CoA is then esterified with carnitine to form
acylcarnitine. This reaction is catalyzed by Carnitine Palmitoyltransferase | (CPT-I), an
enzyme located on the outer mitochondrial membrane. This is the rate-limiting step in fatty
acid oxidation.

e Translocation across the Inner Mitochondrial Membrane: Acylcarnitine is transported across
the inner mitochondrial membrane into the mitochondrial matrix by the enzyme carnitine-
acylcarnitine translocase (CACT).

e Regeneration of Acyl-CoA: Within the mitochondrial matrix, Carnitine Palmitoyltransferase Il
(CPT-II), located on the inner mitochondrial membrane, catalyzes the reverse reaction,
transferring the acyl group from carnitine back to CoA to reform acyl-CoA.
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» [3-Oxidation: The regenerated acyl-CoA is then available to enter the [3-oxidation pathway,
leading to the production of acetyl-CoA, which subsequently enters the citric acid cycle for
ATP generation.

The Carnitine Shuttle Workflow
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CPT-I Activity = Total CPT - CPT-II
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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